Cas no 2227672-39-9 (4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2227672-39-9
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5859399
• PubChem ID: 165601024
• Update Time: 2025-06-08

4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one
• 2227672-39-9
• EN300-1635556

• Inchi： 1S/C12H20N4O/c1-7(2)16-11(17)6-9(13)12(16)10-5-8(3)14-15(10)4/h5,7,9,12H,6,13H2,1-4H3/t9-,12-/m0/s1
• InChI Key： XOULPDXCPZBLKB-CABZTGNLSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2=CC(C)=NN2C)N1C(C)C)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one

Chemical Profile of 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227672-39-9)

The compound 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227672-39-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in ongoing research initiatives.

At the core of this compound's structure lies a pyrrolidinone core, which is a privileged scaffold frequently explored in drug discovery programs. The pyrrolidinone moiety is known for its ability to engage with biological targets in multiple ways, making it a versatile building block for medicinal chemists. In this particular derivative, the presence of an amino group at the 4-position and a substituted pyrazole ring at the 5-position introduces additional functional handles that can be modulated to optimize bioactivity.

The 1-(propan-2-yl)pyrrolidin-2-one moiety further enhances the compound's complexity and potential for interaction with biological systems. This side chain not only contributes to the overall solubility and metabolic stability of the molecule but also provides a site for further derivatization. The 1,3-dimethyl substitution on the pyrazole ring adds another layer of structural diversity, which can influence both the electronic properties and the binding affinity of the compound towards target proteins.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. The pyrazolopyrrolidinone scaffold, in particular, has been implicated in several pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of substituents in 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one positions it as a promising candidate for further exploration in these areas.

In terms of synthetic accessibility, this compound exemplifies the growing trend towards accessing complex molecular architectures through efficient synthetic routes. The combination of multi-step organic synthesis techniques has enabled researchers to construct such intricate structures with increasing precision. This has opened up new avenues for drug discovery by allowing chemists to rapidly prototype and screen novel molecular entities.

The pharmacological evaluation of 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one has been a focus of several research groups aiming to uncover new therapeutic interventions. Preliminary studies have suggested that this compound exhibits modulatory activity towards certain enzyme targets, which are implicated in various disease pathways. For instance, interactions with kinases and other signaling proteins have been observed, indicating potential applications in oncology and inflammatory disorders.

The amino group at the 4-position serves as a critical site for further functionalization, allowing for the introduction of additional pharmacophores or linker groups that can enhance target specificity. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in bioactivity. The substituted pyrazole ring, on the other hand, contributes to the compound's overall shape and electronic distribution, which are essential factors in determining binding affinity and selectivity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(propan-2-y l)pyrrolidin -2-one interacts with biological targets at an atomic level. These simulations have helped guide synthetic modifications aimed at improving potency and reducing off-target effects.

The integration of experimental data with computational predictions has been instrumental in validating hypotheses about the compound's mechanism of action. For example, X-ray crystallography has been used to determine high-resolution structures of complexes formed between this molecule and its target proteins. These structural insights have not only confirmed theoretical models but also provided new starting points for designing next-generation analogs.

Looking ahead, the development of 4-amino -5-(1 ,3-dimethyl -1H-pyrazol -5 -yl)- 1 -(propan -2 - yl)pyrrolidin - 2-one and its derivatives represents an exciting frontier in medicinal chemistry. As our understanding of disease mechanisms continues to evolve , so too does our ability to design molecules that can modulate these pathways effectively . The combination of synthetic innovation , computational modeling , and rigorous biological testing will be essential in translating this research into tangible therapeutic benefits .